Cas no 1337046-64-6 (3-(3,4-difluoro-2-methoxyphenyl)piperidine)

• Product Name: 3-(3,4-difluoro-2-methoxyphenyl)piperidine
• CAS No: 1337046-64-6
• MF: C₁₂H₁₅F₂NO
• MW: 227.250410318375
• CID: 6016714
• PubChem ID: 84042917
• Update Time: 2025-10-28

3-(3,4-difluoro-2-methoxyphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-difluoro-2-methoxyphenyl)piperidine
• 1337046-64-6
• EN300-1789762

• Inchi： 1S/C12H15F2NO/c1-16-12-9(4-5-10(13)11(12)14)8-3-2-6-15-7-8/h4-5,8,15H,2-3,6-7H2,1H3
• InChI Key： OPWUMZMKTQIHOC-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1OC)C1CNCCC1)F

Computed Properties

• Exact Mass: 227.11217043g/mol
• Monoisotopic Mass: 227.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(3,4-difluoro-2-methoxyphenyl)piperidine

3-(3,4-Difluoro-2-Methoxyphenyl)Piperidine (CAS No. 1337046-64-6)

The compound 3-(3,4-difluoro-2-methoxyphenyl)piperidine (CAS No. 1337046-64-6) is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a piperidine ring with a substituted phenyl group. The phenyl group is further substituted with fluorine atoms at the 3 and 4 positions and a methoxy group at the 2 position, making it a versatile building block for various chemical reactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(3,4-difluoro-2-methoxyphenyl)piperidine through a variety of methodologies. One of the most promising approaches involves the use of palladium-catalyzed cross-coupling reactions, which allow for the precise assembly of complex molecular architectures. These methods have been optimized to achieve high yields and excellent stereochemical control, making this compound accessible for large-scale production.

The physical properties of 3-(3,4-difluoro-2-methoxyphenyl)piperidine are highly dependent on its molecular structure. The presence of electron-withdrawing fluorine atoms and the electron-donating methoxy group creates a balance of electronic effects that influence the compound's solubility, melting point, and boiling point. Experimental studies have shown that this compound exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate, making it suitable for use in various organic reactions.

In terms of applications, 3-(3,4-difluoro-2-methoxyphenyl)piperidine has garnered significant attention in the pharmaceutical industry due to its potential as a lead compound in drug discovery. Its structural features make it an ideal candidate for exploring interactions with various biological targets, including enzymes and receptors. Recent research has highlighted its potential as a modulator of G-protein coupled receptors (GPCRs), which are critical targets for treating conditions such as hypertension and neurodegenerative diseases.

Beyond its pharmaceutical applications, 3-(3,4-difluoro-2-methoxyphenyl)piperidine has also found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of novel coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties such as high surface area and tunable pore sizes, making them promising candidates for gas storage and catalysis.

Recent studies have also explored the use of 3-(3,4-difluoro-2-methoxyphenyl)piperidine as an intermediate in the synthesis of more complex molecules. For instance, researchers have utilized this compound as a precursor for constructing bioactive macrocycles and supramolecular assemblies. These advancements underscore its versatility as a building block in organic synthesis.

In conclusion, 3-(3,4-difluoro-2-methoxyphenyl)piperidine (CAS No. 1337046-64-6) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and organic synthesis. Its unique structure and favorable physical properties make it an invaluable tool for researchers across various disciplines. As ongoing research continues to uncover new applications and synthetic strategies for this compound, its role in advancing scientific knowledge is expected to grow significantly.